4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide

• IUPAC Name: 4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide
• InChI: InChI=1S/C14H10FN5O/c15-11-3-1-10(2-4-11)14(21)19-12-5-6-13(17-7-12)20-9-16-8-18-20/h1-9H,(H,19,21)
• InChI Key: OMRRZEPFUVNJQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CN=C(C=C2)N3C=NC=N3)F
• Molecular Formula: C14H10FN5O
• Molecular Weight: 283.26 g/mol

Description

4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide, also known as FL-PYR, is a novel compound that has gained interest in the scientific community due to its potential applications in various fields. This compound is a pyridine-based derivative that has a triazole ring attached to it. The synthesis of FL-PYR is a complex process that involves several steps.

Scientific Research Applications

4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide has potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience research. The compound has been shown to have potent inhibitory activity against certain enzymes, making it a potential candidate for the development of new drugs. 4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide has also been shown to have anxiolytic and antidepressant effects in animal models, suggesting its potential use in the treatment of anxiety and depression.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide is still not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including monoamine oxidase A (MAO-A) and acetylcholinesterase (AChE). These enzymes are involved in the regulation of neurotransmitters in the brain, and their inhibition by 4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide has been shown to have several biochemical and physiological effects. In animal models, the compound has been shown to increase the levels of certain neurotransmitters, including serotonin and dopamine, in the brain. This increase in neurotransmitter levels may contribute to its anxiolytic and antidepressant effects. 4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide has also been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide is its potent inhibitory activity against certain enzymes, making it a potential candidate for the development of new drugs. However, the synthesis method for 4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide is complex and requires expertise in organic chemistry. In addition, the compound has not been extensively studied in humans, and its safety and efficacy have not been established.

Future Directions

There are several future directions for the study of 4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide. One direction is to further investigate its potential applications in the treatment of anxiety and depression. Another direction is to study its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, more research is needed to establish the safety and efficacy of 4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide in humans.
Conclusion:
In conclusion, 4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide is a novel compound that has potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience research. The compound has been shown to have potent inhibitory activity against certain enzymes, making it a potential candidate for the development of new drugs. 4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide has also been shown to have anxiolytic and antidepressant effects in animal models, suggesting its potential use in the treatment of anxiety and depression. However, more research is needed to establish the safety and efficacy of 4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide in humans.

Synthesis Methods

The synthesis of 4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide involves several steps, including the preparation of 4-fluorobenzoic acid, 6-(1,2,4-triazol-1-yl)pyridin-3-amine, and 4-(dimethylamino)pyridine. These compounds are then combined in the presence of coupling agents to form the final product, 4-fluoro-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]benzamide. The synthesis method is complex and requires expertise in organic chemistry.